![molecular formula C20H25BrN2O4 B6200911 tert-butyl N-[(4-bromoquinolin-6-yl)methyl]-N-[(tert-butoxy)carbonyl]carbamate CAS No. 2742656-00-2](/img/no-structure.png)
tert-butyl N-[(4-bromoquinolin-6-yl)methyl]-N-[(tert-butoxy)carbonyl]carbamate
Overview
Description
Tert-butyl N-[(4-bromoquinolin-6-yl)methyl]-N-[(tert-butoxy)carbonyl]carbamate, or TBQMC, is a quinoline-based compound used in scientific research and laboratory experiments. TBQMC is a derivative of quinoline, an aromatic heterocyclic organic compound which is found in numerous natural products. TBQMC is a versatile compound that has a wide range of applications in the laboratory, ranging from synthesis to biochemical studies.
Mechanism of Action
The mechanism of action of TBQMC is not yet fully understood. However, it is known that it is a quinoline-based compound and is capable of forming a variety of complexes with other molecules, such as metal ions. These complexes are thought to be responsible for its biological activity.
Biochemical and Physiological Effects
TBQMC has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi, as well as to have anti-inflammatory and anti-cancer properties. In addition, it has been shown to have anti-diabetic and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
TBQMC has several advantages for laboratory experiments. It is a relatively stable compound and is not easily degraded by heat or light. It is also soluble in a variety of organic solvents and is relatively non-toxic. However, it has a few drawbacks, such as its high cost and the difficulty in synthesizing it.
Future Directions
The potential future directions for TBQMC are numerous. It could be used in the synthesis of other quinoline-based compounds, such as pharmaceuticals and agrochemicals. It could also be used to study the structure-activity relationships of other quinoline-based compounds. In addition, it could be used to study the biochemical and physiological effects of quinoline-based compounds. Finally, it could be used as a tool to study the mechanism of action of quinoline-based compounds.
Synthesis Methods
TBQMC can be synthesized using a variety of methods. The most common method is the reaction of 4-bromoquinoline and tert-butyl N-methylcarbamate in a two-step process. In the first step, 4-bromoquinoline is reacted with tert-butyl N-methylcarbamate in the presence of a base, such as sodium hydroxide, to form the tert-butyl N-methylcarbamate quinoline intermediate. In the second step, this intermediate is reacted with tert-butyl N-methylcarbamate in the presence of a strong acid, such as hydrochloric acid, to form the final product, TBQMC.
Scientific Research Applications
TBQMC has a wide range of applications in scientific research. It has been used for the synthesis of various quinoline-based compounds, including pharmaceuticals and agrochemicals. It has also been used as a reagent for the synthesis of various heterocyclic compounds. In addition, TBQMC has been used as a tool to study the structure-activity relationship of various quinoline-based compounds.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[(4-bromoquinolin-6-yl)methyl]-N-[(tert-butoxy)carbonyl]carbamate involves the reaction of tert-butyl N-[(4-bromoquinolin-6-yl)methyl]carbamate with tert-butoxycarbonyl chloride in the presence of a base, followed by the addition of bromine to the resulting intermediate.", "Starting Materials": [ "tert-butyl N-[(4-bromoquinolin-6-yl)methyl]carbamate", "tert-butoxycarbonyl chloride", "base", "bromine" ], "Reaction": [ "Add tert-butyl N-[(4-bromoquinolin-6-yl)methyl]carbamate to a solution of base in an organic solvent.", "Add tert-butoxycarbonyl chloride to the reaction mixture and stir for several hours.", "Add bromine to the reaction mixture and stir for several more hours.", "Isolate the product by filtration or chromatography." ] } | |
| 2742656-00-2 | |
Molecular Formula |
C20H25BrN2O4 |
Molecular Weight |
437.3 |
Purity |
95 |
Origin of Product |
United States |
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